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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core enantiomeric differences
between D-Altritol and L-Altritol. As enantiomers, these molecules share identical physical and
chemical properties in an achiral environment but exhibit significant differences in their
biological activity and metabolic pathways due to the stereospecific nature of enzymes and
receptors. Understanding these differences is paramount for applications in drug development,
biotechnology, and food science.

Physicochemical Properties

While enantiomers have identical intrinsic physicochemical properties, their interaction with
plane-polarized light (optical activity) is equal and opposite. The data below is largely computed
and represents the properties of either enantiomer in a non-chiral context.
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Property D-Altritol L-Altritol Reference(s)
Molecular Formula CeH1406 CeH1406 [1112]
Molecular Weight 182.17 g/mol 182.17 g/mol [1][2]
(2R,3S,4R,5R)- (2S,3R,4S,5S)-
IUPAC Name hexane-1,2,3,4,5,6- hexane-1,2,3,4,5,6- [1][3]
hexol hexol
CAS Number 643-03-8 60660-58-4 [1][3]
Data not available
Appearance White powder (expected to be [1]
similar)
XLogP3 -3.1 -3.1 [1][2]
Hydrogen Bond Donor
6 6 [11[2]
Count
Hydrogen Bond
oS 6 6 [1]2
Acceptor Count
Rotatable Bond Count 5 5 [1112]
Topological Polar
polod 121 A2 121 A2 [1][2]
Surface Area
Optical Activity Dextrorotatory (+) Levorotatory (-) Inferred

Biological and Metabolic Differences

The most significant distinctions between D- and L-altritol arise from their interactions with
biological systems. Stereospecific enzymes often preferentially metabolize one enantiomer
over the other, leading to distinct metabolic fates and biological activities.

Natural Occurrence

« D-Altritol has been identified as a natural product in various organisms, including the brown
algae Himanthalia elongata and plants like Cordiera sessilis and Euonymus atropurpureus.

[1]
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o L-Altritol (also referred to as L-Talitol) has been reported in Vahlia capensis.[2]

Metabolic Pathways and Enzymatic Conversion

A key point of differentiation is the metabolism by alditol dehydrogenases. For instance, D-
altritol-5-dehydrogenase (D-A5DH) from Agrobacterium tumefaciens exhibits stereospecific

activity.

o D-Altritol Metabolism: D-Altritol is a known substrate for D-A5DH, which oxidizes it to D-
tagatose.[4] D-tagatose can then be phosphorylated to D-tagatose-6-phosphate, which is
subsequently epimerized to D-fructose-6-phosphate, an intermediate of the central carbon
metabolism.[5]

o L-Altritol Metabolism: While D-A5DH is specific for systems with a 2R,3R absolute
configuration, its promiscuity allows it to also act on L-altritol.[4] However, the reaction is less
efficient and yields different products, a mixture of L-tagatose and L-psicose.[6] This
differential enzymatic processing is a critical enantiomeric distinction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Enantiomeric Differences]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197955#d-altritol-vs-I-altritol-enantiomeric-
differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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